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Compound of Interest

Compound Name: Greveichromenol

Cat. No.: B14750353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Greveichromenol, a naturally occurring pyranocoumarin, presents a promising scaffold for the

development of novel therapeutic agents. Its core structure, 5-hydroxy-8-(hydroxymethyl)-2,2-

dimethylpyrano[3,2-g]chromen-6-one, offers multiple sites for chemical modification, enabling

the exploration of its therapeutic potential across various disease areas. This guide provides a

comparative analysis of Greveichromenol analogs, summarizing their structure-activity

relationships (SAR) in cytotoxicity, anti-inflammatory, and antimicrobial activities. The

information is compiled from studies on related pyrano[3,2-g]chromene and other chromene

derivatives, providing a foundational understanding for the rational design of new, potent

Greveichromenol-based compounds.

Structure of Greveichromenol
Greveichromenol is characterized by a tetracyclic system, featuring a pyrano ring fused to a

chromene-6-one core.
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Greveichromenol
5-hydroxy-8-(hydroxymethyl)-2,2-dimethylpyrano[3,2-g]chromen-6-one
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To cite this document: BenchChem. [Greveichromenol Analogs: A Comparative Guide to
Structure-Activity Relationships]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14750353#structure-activity-relationship-of-
greveichromenol-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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